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Compound of Interest

Compound Name: Nidulin

Cat. No.: B609578 Get Quote

Essential Safety and Handling Guide for Nidulin
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Nidulin in a laboratory setting. The information is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

maintain experimental integrity.

Chemical and Physical Properties
A summary of Nidulin's key chemical and physical data is presented below.

Property Value Source

CAS Number 10089-10-8 [1][2][3][4][5]

Molecular Formula C₂₀H₁₇Cl₃O₅ [1][2][3][4][5]

Molecular Weight 443.7 g/mol [1][2][3][4][5]

Appearance Slender, shiny rods [6]

Solubility

Soluble in DMF, DMSO,

Ethanol, Methanol. Limited

water solubility.

[1][4][5]

Storage Temperature -20°C [1][4]
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Personal Protective Equipment (PPE)
While some safety data sheets (SDS) indicate that Nidulin is not classified as a hazardous

substance, others suggest it may be irritating to mucous membranes and the upper respiratory

tract, with unevaluated toxicological properties[7]. Therefore, a cautious approach is

recommended. The following PPE should be worn at all times when handling Nidulin:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are required. Due to the lack of

specific glove testing data, it is advisable to change gloves frequently and immediately if they

become contaminated.

Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

splashes or aerosol generation, consider a chemically resistant apron or coveralls.

Respiratory Protection: While one SDS states that breathing equipment is not required,

another warns that the material may be irritating to the upper respiratory tract[7]. Therefore, if

handling the solid form where dust may be generated or when working with solutions outside

of a fume hood, a NIOSH-approved respirator is recommended.

Operational Plan: Handling and Storage
Adherence to the following procedures is critical for the safe handling and storage of Nidulin.

Receiving and Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number on the label match the order.

Log the receipt date and batch number in the laboratory inventory.

Preparation and Use
All handling of solid Nidulin and preparation of stock solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.
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Avoid raising dust when handling the solid material[7].

Use appropriate, calibrated equipment for weighing and measuring.

To enhance solubility, the solution can be warmed to 37°C and sonicated[1].

Storage
Store Nidulin in its original, tightly sealed container at -20°C for long-term storage[1][4].

Stock solutions should be stored in separate, clearly labeled packages to prevent

degradation from repeated freeze-thaw cycles[1].

When stored at -20°C, stock solutions should be used within one month. For storage up to

six months, -80°C is recommended[1].

Disposal Plan
All waste containing Nidulin must be treated as chemical waste and disposed of according to

institutional and local regulations.

Solid Waste: Collect any solid Nidulin waste, including contaminated weighing paper and

empty containers, in a designated, sealed chemical waste container.

Liquid Waste: Collect all solutions containing Nidulin in a clearly labeled, sealed waste

container. Do not mix with other incompatible waste streams.

Contaminated Materials: Dispose of all contaminated PPE, such as gloves and disposable

lab coats, as chemical waste.

Experimental Protocols and Visualizations
While specific experimental protocols will vary, the following workflow provides a general

framework for the safe handling of Nidulin.

Logical Workflow for Safe Handling of Nidulin
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Preparation

Solution Preparation

Cleanup and Disposal

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Work in Chemical Fume Hood

3. Weigh Solid Nidulin

4. Add Appropriate Solvent
(e.g., DMSO, Ethanol)

5. Dissolve Nidulin
(Warm/Sonicate if needed)

6. Aliquot and Store Stock Solution
(-20°C or -80°C)

7. Decontaminate Work Area

After Use

8. Dispose of Waste
(Solid, Liquid, PPE)

9. Remove PPE

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and preparation of Nidulin solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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